(3R,4S)-rel-3-((Benzo[d][1,3]dioxol-5-yloxy)methyl)-4-(4'-fluoro-[1,1'-biphenyl]-4-yl)piperidine hydrochloride
CAS No.:
Cat. No.: VC13532966
Molecular Formula: C25H25ClFNO3
Molecular Weight: 441.9 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C25H25ClFNO3 |
|---|---|
| Molecular Weight | 441.9 g/mol |
| IUPAC Name | (3R,4S)-3-(1,3-benzodioxol-5-yloxymethyl)-4-[4-(4-fluorophenyl)phenyl]piperidine;hydrochloride |
| Standard InChI | InChI=1S/C25H24FNO3.ClH/c26-21-7-5-18(6-8-21)17-1-3-19(4-2-17)23-11-12-27-14-20(23)15-28-22-9-10-24-25(13-22)30-16-29-24;/h1-10,13,20,23,27H,11-12,14-16H2;1H/t20-,23-;/m1./s1 |
| Standard InChI Key | LXCDAUDXYHUOFQ-KFWGXXPESA-N |
| Isomeric SMILES | C1CNC[C@@H]([C@H]1C2=CC=C(C=C2)C3=CC=C(C=C3)F)COC4=CC5=C(C=C4)OCO5.Cl |
| SMILES | C1CNCC(C1C2=CC=C(C=C2)C3=CC=C(C=C3)F)COC4=CC5=C(C=C4)OCO5.Cl |
| Canonical SMILES | C1CNCC(C1C2=CC=C(C=C2)C3=CC=C(C=C3)F)COC4=CC5=C(C=C4)OCO5.Cl |
Introduction
Chemical Structure and Stereochemical Features
Core Architecture
The molecule features a piperidine ring substituted at the 3- and 4-positions. At C3, a benzodioxole group is attached via an ether linkage, while C4 hosts a 4'-fluoro-1,1'-biphenyl substituent . The hydrochloride salt form enhances solubility, a critical factor for bioavailability in pharmacological contexts .
Piperidine Ring Modifications
The piperidine scaffold, a saturated six-membered nitrogen-containing ring, serves as a structural mimic of bioactive alkaloids. The trans-configuration (3R,4S) dictates spatial orientation, influencing receptor binding affinity. The "rel" designation indicates that the compound is a racemic mixture, though enantiomeric separation could yield stereoisomers with distinct biological activities .
Functional Group Contributions
-
Benzo[d] dioxole: This methylenedioxy bridge is electron-rich, enabling π-π interactions with aromatic residues in target proteins .
-
4'-Fluoro-biphenyl: The fluorine atom introduces electronegativity, potentially enhancing metabolic stability and membrane permeability.
Stereochemical Considerations
The relative configuration (3R,4S) was confirmed via X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. Computational modeling suggests that the trans arrangement optimizes steric compatibility with hydrophobic binding pockets in serotonin transporters .
Synthesis and Manufacturing
Synthetic Pathways
The synthesis involves multi-step organic reactions, typically proceeding through the following stages:
Piperidine Ring Formation
A Mannich reaction or reductive amination constructs the piperidine backbone. For example, cyclohexanone derivatives may undergo condensation with ammonia derivatives under acidic conditions.
Salt Formation
Treatment with hydrochloric acid yields the hydrochloride salt, crystallized from ethanol or acetone .
Process Optimization
Key parameters include:
-
Temperature: 0–5°C for acid-sensitive steps.
-
Solvent Selection: Tetrahydrofuran (THF) for coupling reactions; dichloromethane (DCM) for extractions .
-
Catalysts: Pd(PPh₃)₄ for Suzuki couplings, with yields exceeding 75%.
Analytical Characterization
Spectroscopic Data
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume